Cas no 1667730-79-1 (2-(methoxymethyl)-1-methyl-1H-imidazole)

2-(methoxymethyl)-1-methyl-1H-imidazole structure

1667730-79-1 structure

Product Name:2-(methoxymethyl)-1-methyl-1H-imidazole

CAS No:1667730-79-1

MF:C₆H₁₀N₂O

MW:126.156401157379

CID:4610792

PubChem ID:19848332

Update Time:2023-04-01

2-(methoxymethyl)-1-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

- 2-(methoxymethyl)-1-methyl-1H-imidazole
- Inchi： 1S/C6H10N2O/c1-8-4-3-7-6(8)5-9-2/h3-4H,5H2,1-2H3
- InChI Key： VWJPRLSGBMZWAI-UHFFFAOYSA-N
- SMILES： C1(COC)N(C)C=CN=1

2-(methoxymethyl)-1-methyl-1H-imidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM416484-1g	2-(methoxymethyl)-1-methyl-1H-imidazole	1667730-79-1	95%+	1g	$508	2023-01-19
Enamine	EN300-1700193-0.05g	2-(methoxymethyl)-1-methyl-1H-imidazole	1667730-79-1	95%	0.05g	$76.0	2023-09-20
Enamine	EN300-1700193-0.1g	2-(methoxymethyl)-1-methyl-1H-imidazole	1667730-79-1	95%	0.1g	$113.0	2023-09-20
Enamine	EN300-1700193-0.25g	2-(methoxymethyl)-1-methyl-1H-imidazole	1667730-79-1	95%	0.25g	$162.0	2023-09-20
Enamine	EN300-1700193-0.5g	2-(methoxymethyl)-1-methyl-1H-imidazole	1667730-79-1	95%	0.5g	$310.0	2023-09-20
Enamine	EN300-1700193-1.0g	2-(methoxymethyl)-1-methyl-1H-imidazole	1667730-79-1	95%	1g	$414.0	2023-06-04
Enamine	EN300-1700193-2.5g	2-(methoxymethyl)-1-methyl-1H-imidazole	1667730-79-1	95%	2.5g	$810.0	2023-09-20
Enamine	EN300-1700193-5.0g	2-(methoxymethyl)-1-methyl-1H-imidazole	1667730-79-1	95%	5g	$1199.0	2023-06-04
Enamine	EN300-1700193-10.0g	2-(methoxymethyl)-1-methyl-1H-imidazole	1667730-79-1	95%	10g	$1778.0	2023-06-04
Enamine	EN300-1700193-1g	2-(methoxymethyl)-1-methyl-1H-imidazole	1667730-79-1	95%	1g	$414.0	2023-09-20

2-(methoxymethyl)-1-methyl-1H-imidazole Related Literature

1. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
2. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
3. Enantiomeric two-fold interpenetrated 3D zinc(ii) coordination networks as a catalytic platform: significant difference between water within the cage and trace water in transesterification†

Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
4. Excess electrons in lithium–ethylamine solutions—density, electrical conductivity and EPR studies

Phys. Chem. Chem. Phys., 1999,1, 3561-3565
5. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

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